Cas no 2413900-94-2 (tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate
• CAS No: 2413900-94-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5675515
• PubChem ID: 165768462
• Update Time: 2025-06-09

tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate
• EN300-26665404
• 2413900-94-2

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15(10-7-8-10)11-5-4-6-12(16)9-11/h4-6,9-10,16H,7-8H2,1-3H3
• InChI Key： IGMGRXRWJDXCFH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1C=CC=C(C=1)O)C1CC1)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate

Introduction to Tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate (CAS No. 2413900-94-2)

Tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate, with the CAS number 2413900-94-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate, including its tert-butyl and cyclopropyl substituents, contribute to its distinctive chemical properties and potential biological activities.

The carbamate functional group in this molecule plays a crucial role in its reactivity and functionality. Carbamates are known for their ability to act as protecting groups for hydroxyl groups, as well as their involvement in various enzymatic reactions. The presence of a cyclopropyl ring adds an additional layer of complexity to the molecule, influencing its electronic and steric properties. This makes tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate a valuable building block in the design and synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. The hydroxylphenyl moiety in tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate suggests that it may have interactions with biological targets such as enzymes and receptors. This has led to extensive research into its pharmacological properties, including its potential as an anti-inflammatory agent, an analgesic, or even an antiviral compound.

One of the most compelling aspects of this compound is its synthetic utility. The tert-butyl group provides stability and ease of handling during chemical reactions, while the cyclopropyl ring introduces steric hindrance that can influence the binding affinity of the molecule to biological targets. These features make it an attractive candidate for further exploration in drug discovery programs. Additionally, the 3-hydroxyphenyl group offers opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The latest research in this field has highlighted several promising applications of tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate. For instance, studies have demonstrated its potential role in modulating enzyme activity, particularly enzymes involved in inflammatory pathways. The ability of carbamates to interact with these enzymes suggests that they could be developed into novel therapeutics for conditions such as arthritis or other inflammatory disorders. Furthermore, the hydroxylphenyl group may contribute to antioxidant properties, making it a candidate for use in anti-aging or neuroprotective therapies.

Another area of interest is the use of tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate as a scaffold for designing molecules with enhanced bioavailability and reduced toxicity. The tert-butyl group, while providing stability, also helps to improve solubility and metabolic stability, which are critical factors in drug development. The cyclopropyl ring adds an additional layer of steric control, allowing chemists to fine-tune the molecule's interactions with biological targets. These features make it an ideal candidate for further exploration in rational drug design.

In conclusion, tert-butyl N-cyclopropyl-N-(3-hydroxyphenyl)carbamate (CAS No. 2413900-94-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.